2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile

• Molecular Formula: C8H14FNO
• Molecular Weight: 159.20 g/mol
• IUPAC Name: 2-ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile
• InChI: InChI=1S/C8H14FNO/c1-3-8(2,6-10)4-7(11)5-9/h7,11H,3-5H2,1-2H3
• InChI Key: SWGWJWKXPAZNMK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC(CF)O)C#N

Description

2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile is a fluorinated nitrile derivative with a branched alkyl chain and hydroxyl substituent. Its molecular formula is C₉H₁₄FNO, with a molar mass of 171.21 g/mol. The compound’s structure features a nitrile group (-CN) at position 1, a fluoro substituent at position 5, a hydroxyl group at position 4, and ethyl and methyl branches at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for this compound are not well-documented. large-scale synthesis would likely involve optimization of the laboratory-scale methods to ensure cost-effectiveness and scalability.

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The nitrile group can be reduced to form an amine.

Substitution: The fluorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a catalyst.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt).

Major Products

Oxidation: Formation of 2-ethyl-5-fluoro-4-oxopentanenitrile.

Reduction: Formation of 2-ethyl-5-fluoro-4-hydroxy-2-methylpentanamine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studying the effects of fluorinated compounds on biological systems.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The specific mechanism of action for 2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile is not well-documented. its effects are likely mediated through interactions with molecular targets such as enzymes or receptors, leading to changes in biochemical pathways.

Comparison with Similar Compounds

Research Findings and Limitations

• Synthesis Challenges : The branched structure and multiple substituents in 2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile likely complicate synthesis, requiring precise control over stereochemistry and fluorination steps.
• Evidence Gaps : The provided materials lack data on the target compound’s spectroscopic profiles (NMR, IR) or experimental applications, necessitating further research.

Biological Activity

2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile is an organic compound characterized by its unique molecular structure, which includes a fluorine atom, a hydroxyl group, and a nitrile functional group. The molecular formula is CHFNO, with a molecular weight of 159.20 g/mol. Despite limited documentation on its biological activity, the structural components suggest potential pharmacological properties that warrant further investigation.

Structural Features and Potential Biological Activity

The presence of fluorine and hydroxyl groups in 2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile indicates possible interactions with biological systems. Compounds with similar features often exhibit antimicrobial and anti-inflammatory activities. The nitrile group may also contribute to reactivity with various biological targets, potentially influencing enzyme activity or receptor interactions.

Key Functional Groups

Functional Group	Description
Hydroxyl	Often associated with increased solubility and potential for hydrogen bonding, enhancing biological interactions.
Fluorine	Known to modify lipophilicity and bioavailability, potentially affecting the pharmacokinetics of the compound.
Nitrile	Can serve as an electrophilic site for nucleophilic attack, influencing biochemical pathways.

While specific mechanisms for 2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile are not fully elucidated, insights can be drawn from related compounds. The fluorine atom may enhance the compound's lipophilicity, allowing it to penetrate cellular membranes more effectively and interact with hydrophobic regions of proteins and enzymes. This interaction could lead to modulation of enzymatic activities or disruption of cellular processes.

Comparative Analysis with Similar Compounds

Research into structurally similar compounds suggests that 2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile may exhibit enhanced biological activity compared to its analogs due to its unique combination of functional groups.

Compound Name	Functional Groups	Unique Features
2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanoic acid	Hydroxyl, Carboxylic acid	Contains a carboxylic acid instead of nitrile
2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanamide	Hydroxyl, Amide	Contains an amide group instead of nitrile
2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanol	Hydroxyl, Alcohol	Lacks the nitrile group, focusing on alcohol properties

The distinct combination of a nitrile group and a fluorine atom in 2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile imparts unique chemical reactivity and potential biological activity compared to its analogs.

Antimicrobial Activity

While specific studies on 2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile are scarce, related fluorinated compounds have demonstrated significant antimicrobial properties. For instance, studies on similar fluorinated derivatives indicate that these compounds can inhibit bacterial growth through mechanisms involving disruption of cell membrane integrity or interference with metabolic pathways.

Anti-inflammatory Properties

Research into other hydroxy-containing compounds has revealed their potential in modulating inflammatory responses. Such compounds often act by inhibiting pro-inflammatory cytokines or enzymes involved in the inflammatory cascade. The hydroxyl group in 2-Ethyl-5-fluoro-4-hydroxy-2-methylpentanenitrile suggests it may similarly influence inflammatory pathways.